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Compound of Interest

Compound Name: Ammonium borate

Cat. No.: B1214076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of

various ammonium borate compounds. Ammonium borates are a class of inorganic

compounds formed from the reaction of boric acid with ammonia. The specific type of borate

anion present in the structure depends on the reaction conditions, such as pH and

concentration. This guide will focus on the most common forms: ammonium metaborate,

ammonium tetraborate, and ammonium pentaborate.

General Chemical Properties
Ammonium borate compounds are typically white, crystalline solids that are soluble in water.

Their aqueous solutions are generally slightly alkaline. The term "ammonium borate" can refer

to several stoichiometrically distinct compounds, each with unique properties. The equilibrium

between different polyborate anions in aqueous solution is pH-dependent. In acidic to neutral

solutions, boric acid and pentaborate ions are prevalent, while in more alkaline conditions,

tetraborate and metaborate ions become more stable.[1][2][3]

Below is a diagram illustrating the relationship between the common forms of ammonium
borate and their general properties.
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Figure 1: Interrelation of Ammonium Borate Properties
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Quantitative Data Summary
The following tables summarize the key quantitative chemical properties of ammonium

metaborate, ammonium tetraborate, and ammonium pentaborate.

Table 1: Molecular and Physical Properties

Property
Ammonium
Metaborate

Ammonium
Tetraborate
Tetrahydrate

Ammonium
Pentaborate
Tetrahydrate

Molecular Formula NH₄BO₂ (NH₄)₂B₄O₇·4H₂O NH₄B₅O₈·4H₂O

Molecular Weight (

g/mol )
60.85[4] 263.38[5] 272.15[6]

Appearance - Colorless crystals[7]
White crystalline

granules[8]

Crystal System - Tetragonal[9] Monoclinic

Table 2: Solubility in Water
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Compound Temperature (°C) Solubility ( g/100 g H₂O)

Ammonium Tetraborate 0 3.75 (anhydrous basis)[10]

25 9.00 (anhydrous basis)[10]

50 21.2 (anhydrous basis)[10]

90 52.7 (anhydrous basis)[10]

Ammonium Pentaborate 0 5.4

10 7.3

20 9.6

30 12.4

40 15.5

50 19.6

60 24.8

80 35.9

90 41.2

Table 3: pH of Aqueous Solutions

Compound Concentration pH

Ammonium Tetraborate Wide range of concentrations ~8.8[7]

Ammonium Pentaborate 0.1% 8.48

1.0% 8.35

5.0% 7.74

Thermal Decomposition
Ammonium borates decompose upon heating, typically in a multi-step process involving

dehydration followed by deamination (loss of ammonia).
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Ammonium Pentaborate: It is stable up to about 110°C (230°F), at which point it loses water

of crystallization.[8] Further heating leads to the release of the remaining water and

decomposition into boric oxide and ammonia.[8] The decomposition process involves two

main steps: dehydration and deamination.[11] The dehydration process for ammonium

pentaborate octahydrate occurs in a narrow range of 165-175°C, while deamination happens

between 310-335°C.[11]

Ammonium Tetraborate: The thermal decomposition of ammonium tetraborate tetrahydrate

also proceeds through dehydration and deamination steps.[11]

Reactivity
Aqueous Equilibrium
In aqueous solutions, various borate species exist in equilibrium, and the predominant species

is dependent on the pH of the solution. The main species include boric acid (B(OH)₃),

tetrahydroxyborate ([B(OH)₄]⁻), triborate ([B₃O₃(OH)₄]⁻), tetraborate ([B₄O₅(OH)₄]²⁻), and

pentaborate ([B₅O₆(OH)₄]⁻).[1]

Reaction with Acids
Ammonium borates react with strong acids to form boric acid and the corresponding

ammonium salt of the acid. For example, the reaction of ammonium metaborate with

hydrochloric acid can be represented as:

NH₄BO₂ + HCl + H₂O → H₃BO₃ + NH₄Cl[12]

Similarly, the reaction of a tetraborate with a strong acid like hydrochloric acid yields boric acid

and the corresponding salt:

(NH₄)₂B₄O₇ + 2HCl + 5H₂O → 4H₃BO₃ + 2NH₄Cl

Reaction with Bases
Reaction with a strong base, such as sodium hydroxide, will liberate ammonia gas and form the

corresponding sodium borate salt. For instance, the reaction with ammonium tetraborate can

be written as:
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(NH₄)₂B₄O₇ + 2NaOH → Na₂B₄O₇ + 2NH₃(g) + 2H₂O

Experimental Protocols
Determination of Water Solubility (Flask Method -
adapted from OECD 105)
This protocol is suitable for substances with a solubility greater than 10⁻² g/L.[13][14][15][16]

Workflow Diagram:

1. Preliminary Test

2. Equilibration of Saturated Solution

Determine approximate solubility
and equilibration time

3. Sampling and Centrifugation

At constant temperature

4. Analysis of Solute Concentration

Separate solid and liquid phases

5. Calculation of Solubility

Determine mass of solute in a known
volume/mass of solution
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Figure 2: Workflow for Solubility Determination

Methodology:

Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and

the time required to reach equilibrium. This helps in optimizing the conditions for the main

experiment.

Equilibration: An excess amount of the ammonium borate salt is added to a known volume

of distilled water in a flask. The flask is then agitated at a constant temperature (e.g., 20 ±

0.5 °C) for a sufficient time (typically 24-48 hours) to ensure that equilibrium is reached. The

presence of undissolved solid is necessary to confirm saturation.

Sampling and Phase Separation: After equilibration, agitation is stopped, and the

undissolved solid is allowed to settle. A sample of the supernatant is carefully withdrawn. To

ensure the removal of any suspended microcrystals, the sample is centrifuged.

Analysis: The concentration of the dissolved ammonium borate in the clear supernatant is

determined by a suitable analytical method. This could involve gravimetric analysis after

evaporation of the solvent, or a titrimetric method. For borates, a common method is titration

with a standardized acid.

Calculation: The solubility is calculated as the mass of the dissolved ammonium borate per

unit volume or mass of the solvent (e.g., g/100 mL or g/100 g of water).

Thermogravimetric Analysis (TGA) (adapted from ASTM
E1131)
This protocol outlines the general procedure for analyzing the thermal decomposition of

ammonium borates.[17]

Workflow Diagram:
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1. Instrument Calibration

2. Sample Preparation

Ensure temperature and mass accuracy

3. TGA Measurement
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into a tared crucible

4. Data Analysis

Heat the sample at a controlled rate
in a defined atmosphere (e.g., N₂)

Plot mass loss vs. temperature
and determine decomposition temperatures
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Figure 3: Workflow for Thermogravimetric Analysis

Methodology:

Instrument Setup and Calibration: A thermogravimetric analyzer is calibrated for both

temperature and mass according to the manufacturer's instructions.

Sample Preparation: A small, representative sample of the ammonium borate (typically 5-

10 mg) is accurately weighed into a tared TGA crucible (e.g., alumina or platinum).[18]

TGA Measurement: The crucible is placed in the TGA furnace. The sample is heated at a

constant rate (e.g., 10 °C/min) over a specified temperature range (e.g., from room

temperature to 600 °C) under a controlled atmosphere, typically an inert gas like nitrogen, to

study decomposition without oxidation.
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Data Analysis: The instrument records the mass of the sample as a function of temperature.

The resulting TGA curve (a plot of mass percent versus temperature) is analyzed to

determine the onset and completion temperatures of decomposition stages. The derivative of

the TGA curve (DTG curve) can be used to identify the temperatures of maximum mass loss

rate for each decomposition step. The mass loss at each stage corresponds to the loss of

water and ammonia.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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